Cas no 5835-54-1 ( )

  structure
  structure
Product Name: 
CAS No:5835-54-1
MF:C12H9NO2S
MW:231.270361661911
CID:948388
PubChem ID:1377751
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (5Z)-5-[(E)-3-phenylprop-2-enylidene]-1,3-thiazolidine-2,4-dione
    • 2, 5-(3-phenyl-2-propenylidene)-
    • 5-((2E)-3-phenylprop-2-enylidene)-1,3-thiazolidine-2,4-dione
    • 5-cinnamylidene-thiazolidine-2,4-dione
    • 5-Cinnamyliden-thiazolidin-2,4-dion
    • AC1LQKQH
    • NSC237538
    • SBB039665
    • STL293631
    • SCHEMBL13846678
    • 5-(3-PHENYLPROP-2-ENYLIDENE)-1,3-THIAZOLIDINE-2,4-DIONE
    • 1307299-57-5
    • BDBM50368646
    • NSC-237538
    • CHEMBL4167499
    • MFCD00171164
    • SR-01000203276
    • SR-01000203276-1
    • 5-((e)-3-phenylallylidene)thiazolidine-2,4-dione
    • 5835-54-1
    • MLS003115186
    • 2,4-Thiazolidinedione, 5-[(2E)-3-phenyl-2-propen-1-ylidene]-, (5Z)-
    • AB00079101-01
    • 5-(3-phenyl-2-propen-1-ylidene)-1,3-thiazolidine-2,4-dione
    • DTXSID80362436
    • (5Z)-5-[(2E)-3-phenylprop-2-en-1-ylidene]-1,3-thiazolidine-2,4-dione
    • MS-11073
    • AKOS000268188
    •  
    • Inchi: 1S/C12H9NO2S/c14-11-10(16-12(15)13-11)8-4-7-9-5-2-1-3-6-9/h1-8H,(H,13,14,15)/b7-4+,10-8-
    • InChI Key: XABHYXPBBJGVRA-DODKFZKMSA-N
    • SMILES: S1C(NC(/C/1=C/C=C/C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 231.03547
  • Monoisotopic Mass: 231.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 71.5Ų

Experimental Properties

  • Density: 1.416
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.761
  • PSA: 46.17
  • LogP: 2.89550
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